Cas no 1251948-86-3 (1-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)piperidin-4-ol)

• Product Name: 1-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)piperidin-4-ol
• CAS No: 1251948-86-3
• MF: C₁₆H₂₅BN₂O₃
• MW: 304.192304372787
• MDL: MFCD18382828
• CID: 4769454
• PubChem ID: 67283454
• Update Time: 2025-10-30

1-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)piperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 1-(5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)piperidin-4-ol
• 1-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl]piperidin-4-ol
• (6-(4-Hydroxypiperidin-1-yl)pyridin-3-yl)boronic acid pinacol ester
• 1-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-pyridinyl]-4-piperidinol
• BS-46382
• DB-126816
• D81690
• CS-0163176
• SCHEMBL2119982
• 1251948-86-3
• MFCD18382828
• 1-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)piperidin-4-ol

• MDL： MFCD18382828
• Inchi： 1S/C16H25BN2O3/c1-15(2)16(3,4)22-17(21-15)12-5-6-14(18-11-12)19-9-7-13(20)8-10-19/h5-6,11,13,20H,7-10H2,1-4H3
• InChI Key： CVRYQXAICIPVAN-UHFFFAOYSA-N
• SMILES： O1B(C2=CN=C(C=C2)N2CCC(CC2)O)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 304.1958228g/mol
• Monoisotopic Mass: 304.1958228g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.8